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Introduction

Ponceau 4R lake, an aluminum lake of the azo dye Ponceau 4R, is a water-insoluble colorant
widely used in the pharmaceutical industry to provide a consistent and aesthetically pleasing
appearance to solid dosage forms.[1] In the formulation of controlled-release drug delivery
systems, particularly hydrophilic matrix tablets, the incorporation of insoluble excipients like
Ponceau 4R lake can potentially influence the drug release kinetics. These application notes
provide an overview of the role of Ponceau 4R lake and detailed protocols for the formulation
and evaluation of controlled-release tablets.

Application Notes

Ponceau 4R lake is primarily used as a colorant in pharmaceutical preparations, including
tablets and capsules, to enhance product identification and patient compliance.[1] Its
insolubility in water is a key characteristic, making it suitable for applications where color
migration is a concern. In controlled-release formulations, where the release of the active
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pharmaceutical ingredient (API) is modulated over an extended period, the addition of an
insoluble component like Ponceau 4R lake can have an impact on the hydration of the
polymer matrix and the diffusion pathways of the drug.

The effect of an insoluble excipient on drug release from a hydrophilic matrix system, such as
those based on hydroxypropyl methylcellulose (HPMC), is dependent on several factors
including the concentration of the excipient, its particle size, and its distribution within the
matrix. While primarily considered an inert excipient in terms of therapeutic effect, its physical
presence can alter the tortuosity of the diffusion path for the dissolved drug, potentially leading
to a modification of the release profile. Therefore, it is crucial to evaluate the impact of
Ponceau 4R lake on the drug release characteristics of the specific controlled-release
formulation being developed.

Data Presentation: Effect of an Insoluble
Component on Drug Release Kinetics

The following table summarizes the effect of incorporating an insoluble component on the in
vitro drug release profile from a hydrophilic HPMC-based matrix tablet. While specific data for
Ponceau 4R lake is not readily available in published literature, the data presented for a model
insoluble drug (Aceclofenac) from an HPMC matrix provides a relevant illustration of the
potential impact.

Polymer Cumulative
] Release
] Concentrati Insoluble Drug Release
Formulation Exponent .
on (HPMC Component Release (%) ) Mechanism
n
K15M) at 8 hours
) Anomalous
Verapamil o
F1 10% 95.2+2.1 0.510 (non-Fickian)
HCI (Soluble) o
diffusion
Aceclofenac Zero-order
F5 10% 68.4+1.8 0.910
(Insoluble) release

Data adapted from a study on the effects of drug solubility on release kinetics from HPMC
based matrix formulations.[2][3]
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Experimental Protocols
Preparation of Controlled-Release HPMC Matrix Tablets
(Wet Granulation Method)

This protocol describes the preparation of controlled-release matrix tablets using a wet
granulation technique.

Materials:

Active Pharmaceutical Ingredient (API)

o Hydroxypropyl Methylcellulose (HPMC K100M)
e Lactose (filler)

» Polyvinylpyrrolidone (PVP K30) (binder)

* Isopropyl Alcohol (IPA) (granulating fluid)

e Ponceau 4R Lake (colorant)

e Magnesium Stearate (lubricant)

Talc (glidant)

Equipment:

Sieves (#16, #40)

Planetary mixer

Drying oven

Tablet compression machine

Procedure:

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15805313/docs?utm_src=pdf-body#application-notes-and-protocols-ponceau-4r-lake-in-controlled-release-drug-delivery-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15805313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Pass the API, HPMC K100M, Lactose, and Ponceau 4R Lake through a #40 sieve to ensure
uniformity.

» Mix the sieved API, HPMC, Lactose, and Ponceau 4R Lake in a planetary mixer for 10
minutes for uniform blending.

» Prepare a 2% w/v solution of PVP K30 in IPA.

e Slowly add the PVP K30 solution to the powder blend while mixing to form a coherent mass.
Add additional IPA if necessary.

e Pass the wet mass through a #16 sieve to form granules.

e Dry the granules in a drying oven at 40 + 2°C for 2 hours, or until the loss on drying is within
the acceptable limits.

o Pass the dried granules through a #16 sieve again to break any aggregates.

o Add magnesium stearate and talc (both previously passed through a #40 sieve) to the dried
granules and blend for 5 minutes.

o Compress the lubricated granules into tablets using a tablet compression machine.

In Vitro Dissolution Testing (USP Apparatus 2 - Paddle
Method)

This protocol outlines the procedure for in vitro dissolution testing of the prepared controlled-
release tablets.

Materials:

e Phosphate buffer (pH 6.8) as dissolution medium
e Prepared controlled-release tablets

Equipment:

o USP Dissolution Apparatus 2 (Paddle type)
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Water bath
UV-Vis Spectrophotometer or HPLC

Syringes and filters (0.45 pm)

Procedure:

Prepare 900 mL of phosphate buffer (pH 6.8) and deaerate the medium.

Place the dissolution medium in the vessels of the dissolution apparatus and maintain the
temperature at 37 £ 0.5°C.

Set the paddle speed to 50 rpm.
Place one tablet in each vessel.

Withdraw samples (e.g., 5 mL) at predetermined time intervals (e.g., 1, 2, 4, 6, 8, 10, 12
hours).

Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution
medium.

Filter the samples through a 0.45 um syringe filter.

Analyze the samples for drug content using a validated UV-Vis Spectrophotometer or HPLC
method.

Calculate the cumulative percentage of drug released at each time point.

Visualizations
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Start: Define Objectives

Formulation Development
(with and without Ponceau 4R Lake)

Tablet Compression

In Vitro Dissolution Testing
(USP Apparatus 2)

Data Analysis
(Comparison of Release Profiles, Kinetic Modeling)

Conclusion on the Impact of
Ponceau 4R Lake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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